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NVS-PAK1-1 batch variability testing

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: NVS-PAK1-1

CAS No.: 1783816-74-9

Cat. No.: S537873

NVS-PAK1-1 Technical Data Summary

Parameter Specification | Value
Biological Target PAK1 (p21-activated kinase 1) [1] [2]
ICso for PAK1 5nM [1] [2]

Selectivity (PAK1 vs. PAK2) ~54-fold selective (ICso for PAK2: 270 nM) [2]

Purity >98% (HPLC) [1]

Recommended Cellular Use  0.25 uM for selective PAK1 inhibition; 2.5 uM for PAK1/2 inhibition [2]

Molecular Weight 479.93 g/mol [1]
Molecular Formula C23H25CIF3NsO [1]

CAS Number 1783816-74-9 [1]

Storage -20°C [1]

Solubility (in DMSO) 100 mM (47.99 mg/mL) [1]
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A Framework for Your In-House Batch Testing

In the absence of a published standard protocol, you can establish a robust in-house quality control process

using the data in the table above. The core principle is to ensure that different batches of the compound

produce consistent and expected biological and chemical results.

Here is a logical workflow for designing your batch testing protocol, from receiving a new batch to its final

application in research.

(Start: Receive New Batc}D

Step 1: Confirm Chemical Identity
(Purity >98% via HPLC,
Mass Spec)

'

Step 2: Verify Functional Potency
(In vitro Kinase Assay,
ICs0 ~5 nM)

l

Step 3: Validate Cellular Activity
(PAK1 Autophosphorylation
Inhibition at 0.25 pM)

Click to download full resolution via product page

The following FAQs and troubleshooting guide are designed to help you implement this workflow.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s537873?utm_src=pdf-body-img
https://www.smolecule.com/products/s537873?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Frequently Asked Questions

e What are the key parameters to confirm when a new batch arrives? You should verify its
chemical identity and biological potency. At a minimum, this includes confirming >98% purity via
HPLC and obtaining a dose-response curve in a PAK1 kinase assay to ensure the ICso is consistent

with your established baseline (around 5 nM) [1] [2].

¢ My new batch shows reduced cellular activity. What could be the cause? Reduced activity often
points to compound degradation. First, check your storage conditions (-20°C) and avoid repeated
freeze-thaw cycles [1]. Re-test the purity via HPLC and compare the chromatogram with a known
good batch. Prepare a fresh stock solution from the powder to rule out issues with an old, degraded

stock.

e How can I test for the selectivity of a new batch? The hallmark of NVS-PAK1-1 is its selectivity for
PAK1 over PAK2 [2] [3]. To confirm this, you can run parallel kinase activity assays for PAK1 and
PAK?2. A new batch should reproduce the characteristic ~50-fold difference in ICso values. Profiling

against a broader kinase panel can be outsourced for a comprehensive analysis.

e Where can I find a negative control for my experiments? The Structural Genomics Consortium
(SGC) and vendors like Tocris supply an inactive control compound called NVS-PAK1-C [1] [2]. This
compound is structurally similar but does not inhibit PAK1, making it essential for confirming that

observed effects are due to PAK1 inhibition and not off-target activities.

Troubleshooting Guide

Issue Possible Cause Suggested Action
High background Non-specific kinase activity or Include the negative control (NVS-PAK1-C) to
in kinase assay contaminated reagents. establish a baseline. Ensure ATP

concentrations are correct.

No effect in The cell line may not be PAK1- Verify PAK1 expression and dependency in
cellular model dependent; compound may not your cell line [3]. Use a positive control cell
be cell-permeable. line (e.g., Su86.86).
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Issue Possible Cause
Inconsistent ICso Compound degradation; assay

values variability; human error in serial
dilution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Suggested Action

Use fresh DMSO for stock solutions. Ensure
consistent assay conditions (time,
temperature). Perform dilution series in
triplicate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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